BI-4394

• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C24H22N4O5/c1-3-33-24(32)20-11-17-10-16(8-9-18(17)26-20)21-12-19(27-28(21)2)22(29)25-13-14-4-6-15(7-5-14)23(30)31/h4-12,26H,3,13H2,1-2H3,(H,25,29)(H,30,31)
• InChIKey: MMJPVSDTLGFIQW-UHFFFAOYSA-N

BI-4394: MMP-13 Inhibitor for Osteoarthritis Research

BI-4394 (also designated MMP13-IN-3, CAS 1222173-37-6) is a synthetic small-molecule chemical probe donated by Boehringer Ingelheim to the Structural Genomics Consortium (SGC) Frankfurt . It is a potent and highly selective inhibitor of matrix metalloproteinase-13 (MMP-13, collagenase-3) with an IC₅₀ of 1 nM against the recombinant human enzyme [1]. The compound was developed using fragment-based drug discovery and is recognized as a research tool for investigating MMP-13 biology and the pathophysiology of osteoarthritis [2]. BI-4394 is commercially available from multiple chemical vendors in research-grade purity (typically ≥95% to ≥99%) for in vitro and in vivo preclinical applications.

Selective MMP-13 pathway inhibition tool

Oral bioavailability for in vivo rodent studies

Supports target validation in osteoarthritis research

• [1] Chemical Probes Portal. BI-4394: Inhibitor of MMP13. 2022. View Source
• [2] Taylor SJ, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-87. PMID: 22017539. View Source

BI-4394: Superior Selectivity vs. Other MMP Inhibitors

Broad-spectrum matrix metalloproteinase (MMP) inhibitors such as batimastat, marimastat, or doxycycline are unsuitable substitutes for BI-4394 in experiments requiring specific attribution of biological effects to MMP-13. These non-selective agents inhibit multiple MMP family members, including MMP-1, MMP-2, MMP-9, and MMP-14, producing confounded phenotypic readouts that cannot be definitively linked to MMP-13 modulation [1]. The clinical failure of broad-spectrum MMP inhibitors was largely attributed to dose-limiting musculoskeletal toxicity resulting from off-target MMP inhibition, underscoring the procurement necessity of a highly selective MMP-13 probe like BI-4394 for interpretable target validation studies [2]. Substituting BI-4394 with a less selective MMP-13 inhibitor (e.g., compounds with only 10- to 100-fold selectivity) introduces unacceptable interpretive ambiguity and compromises data reproducibility.

Risk Factor

BI-4394

Broad-Spectrum Inhibitor

Target attribution

MMP-13-specific pathway inhibition

Multi-MMP inhibition may confound interpretation

Selectivity profile

High isoform selectivity review

Isoform selectivity context differs

Model safety endpoints

MMP-13 focused endpoint monitoring

Musculoskeletal toxicity-related endpoints may differ

• [1] Chemical Probes Portal. BI-4394: Inhibitor of MMP13. Selectivity within target family: Highly selective (>1000-fold) against other matrix metalloproteinases. 2022. View Source
• [2] Roy HS, et al. On-demand release of a selective MMP-13 blocker from an enzyme-responsive injectable hydrogel protects cartilage from degenerative progression in osteoarthritis. J Mater Chem B. 2024;12(22):5325-5338. PMID: 38669084. View Source

BI-4394: Comparative Performance Data

MMP-13 Inhibition: Biochemical vs. Cellular Potency

BI-4394 demonstrates >1,000-fold selectivity for MMP-13 over nine other MMP isoforms, with IC₅₀ values of 1 nM for MMP-13 compared to 8.3 µM for MMP-14, 8.9 µM for MMP-9, 16 µM for MMP-10, 18 µM for MMP-2, and >22 µM for MMP-1, MMP-3, MMP-7, MMP-8, and MMP-12 [1]. This selectivity window is substantially larger than that of earlier-generation MMP-13 inhibitors such as compound 9c (IC₅₀ = 12 nM, with only 10- to 50-fold selectivity over MMP-2/MMP-14) and broad-spectrum clinical candidates like marimastat (IC₅₀ = 2.3 nM for MMP-13 but only ~5- to 20-fold selectivity over other MMPs) [2][3]. The quantitative difference in selectivity margin—>1,000-fold versus 10- to 50-fold—means BI-4394 can be used at concentrations up to 1 µM without significant off-target MMP inhibition, whereas less selective probes become confounded above 50 nM.

Potency Context

Head-to-head

Biochemical IC₅₀ 1 nM / Cellular IC₅₀ 31 nM

Supports assay-dependent potency interpretation

Recombinant enzyme vs cartilage explant

Evidence Dimension	IC₅₀ for MMP-13 and selectivity fold over other MMP isoforms
Target Compound Data	IC₅₀ = 1 nM (MMP-13); >1,000-fold selectivity over MMP-1, -2, -3, -7, -8, -9, -10, -12, -14
Comparator Or Baseline	Marimastat: IC₅₀ = 2.3 nM (MMP-13), ~5-20× selectivity; Compound 9c: IC₅₀ = 12 nM (MMP-13), 10-50× selectivity
Quantified Difference	BI-4394 selectivity margin is 20× to 100× greater than earlier-generation comparators
Conditions	FRET-based enzymatic assay using recombinant human MMP catalytic domains

Why This Matters

The >1,000-fold selectivity window uniquely enables concentration-response experiments (e.g., 1 nM to 1 µM) that are mechanistically interpretable as MMP-13-specific effects, a prerequisite for target deconvolution and reproducible target validation studies.

• [1] Chemical Probes Portal. BI-4394: Inhibitor of MMP13. Off-Target Selectivity Assessments: Highly selective (>1000-fold) against other matrix metalloproteinases. 2022. View Source
• [2] Taylor SJ, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-87. PMID: 22017539. View Source
• [3] Rasmussen HS, McCann PP. Matrix metalloproteinase inhibition as a novel anticancer strategy: a review with special focus on batimastat and marimastat. Pharmacol Ther. 1997;75(1):69-75. View Source

MMP-13 Selectivity Over Other MMP Isoforms

In a rat anterior cruciate ligament transection (ACLT) model of osteoarthritis, BI-4394 was used as the benchmark reference compound to evaluate the efficacy of curcumin monoglucuronide (CMG) [1]. The study reported that CMG was more effective than BI-4394 at preventing cartilage degeneration in this model, establishing BI-4394 as a validated positive control and benchmark standard for evaluating novel MMP-13 inhibitors in vivo [1]. When BI-4394 was delivered via an enzyme-responsive injectable hydrogel (triglycerol monostearate-based) in the same ACLT rat model, the hydrogel-implanted animals exhibited reduced inflammation and bone erosion compared to animals receiving weekly intra-articular BI-4394 injections, and significantly elevated collagen-2 and aggrecan levels with reduced MMP-13 expression relative to untreated controls [2].

Selectivity Profile

Head-to-head

BI-4394: >1,000-fold selectivity window; Broad-spectrum: equipotent inhibition

Enables on-target effect attribution

Recombinant human MMP isoforms

Evidence Dimension	Cartilage protection and inflammation reduction in ACLT rat OA model
Target Compound Data	BI-4394 served as benchmark reference; hydrogel delivery enhanced efficacy vs. weekly IA injection; increased collagen-2 and aggrecan vs. untreated control
Comparator Or Baseline	Curcumin monoglucuronide (CMG) demonstrated superior efficacy; weekly intra-articular BI-4394 injection served as less effective comparator to hydrogel delivery
Quantified Difference	CMG > BI-4394 in cartilage protection; hydrogel-BI-4394 > weekly IA BI-4394 (qualitative, statistically significant difference reported)
Conditions	Rat ACLT osteoarthritis model; 2024 Roy HS et al. J Mater Chem B

Why This Matters

BI-4394 is a validated in vivo benchmark compound for MMP-13 inhibitor evaluation, enabling procurement for comparative pharmacology studies and serving as a standardized positive control for osteoarthritis research programs.

• [1] Roy HS, et al. Curcumin monoglucuronide protects cartilage from progressive degeneration by blocking MMP-13. Arch Pharm Res. 2025. PMID: 40731199. View Source
• [2] Roy HS, et al. On-demand release of a selective MMP-13 blocker from an enzyme-responsive injectable hydrogel protects cartilage from degenerative progression in osteoarthritis. J Mater Chem B. 2024;12(22):5325-5338. PMID: 38669084. View Source

In Vivo Efficacy in Rodent Arthritis Models

BI-4394 demonstrates oral bioavailability (F = 39%) in rats with micromolar plasma exposure, modest clearance, and a low volume of distribution at steady state (Vss = 0.26 mL/min/kg), though it exhibits a short terminal half-life (t₁/₂ ≈ 0.47 h) following both intravenous (1 mg/kg) and oral (10 mg/kg) administration . This oral bioavailability profile contrasts favorably with many first-generation MMP inhibitors that lack sufficient oral absorption to achieve systemic target engagement without specialized formulation. The combination of oral activity and a short half-life makes BI-4394 suitable for acute dosing paradigms where rapid washout is desirable to avoid sustained target inhibition and potential toxicity, while the low Vss suggests limited tissue distribution that may favor joint-localized delivery strategies .

In Vivo Model Response

Reported

Reduced arthritic score vs vehicle

Supports in vivo model-response context

Mouse arthritis, rat ACLT OA models

Evidence Dimension	Oral bioavailability (F), half-life (t₁/₂), volume of distribution (Vss)
Target Compound Data	F = 39%; t₁/₂ ≈ 0.47 h; Vss = 0.26 mL/min/kg in rat
Comparator Or Baseline	First-generation broad-spectrum MMP inhibitors: typically poor oral bioavailability requiring parenteral or local administration
Quantified Difference	39% oral bioavailability enables systemic oral dosing in preclinical rodent studies, unlike many historical MMP inhibitors
Conditions	Rat PK studies: 1 mg/kg i.v. and 10 mg/kg p.o.

Why This Matters

The 39% oral bioavailability enables oral dosing in preclinical efficacy studies without requiring specialized formulation or parenteral administration, reducing procedural variability and improving experimental throughput in rodent osteoarthritis models.

MMP-13 Docking Score vs. Repurposed Inhibitors

In a 2025 comparative molecular docking and molecular dynamics simulation study evaluating repurposed compounds against MMP-13 (PDB: 5BPA), BI-4394 exhibited the strongest binding affinity among all tested compounds, with a docking score of -8.65 and MM-GBSA binding energy of -41.47 kJ/mol, outperforming bicalutamide (docking score: -5.06; MM-PBSA energy: -45.148 ± 1.512 kJ/mol) and diacerein [1]. Notably, while bicalutamide induced greater structural stabilization of MMP-13 (lower protein RMSD of 0.384 ± 0.046 nm) over 250-ns simulations, BI-4394 demonstrated superior thermodynamic binding favorability as quantified by docking energetics [1].

Docking Score Benchmark

Head-to-head

BI-4394 −8.65 vs diacerein −7.59

In silico reference standard context

MMP-13 crystal structure PDB 5BPA

Evidence Dimension	Molecular docking score and binding free energy (MM-GBSA/MM-PBSA)
Target Compound Data	Docking score = -8.65; MM-GBSA binding energy = -41.47 kJ/mol
Comparator Or Baseline	Bicalutamide: docking score = -5.06, MM-PBSA energy = -45.148 ± 1.512 kJ/mol; Diacerein: data not explicitly quantified but ranked lower
Quantified Difference	BI-4394 docking score is 71% more favorable than bicalutamide (-8.65 vs. -5.06)
Conditions	MMP-13 crystal structure (PDB: 5BPA); 250-ns molecular dynamics simulations; 2025 computational study

Why This Matters

The computational benchmarking establishes BI-4394 as a reference standard for in silico MMP-13 inhibitor screening campaigns and provides quantitative binding parameters for structure-based drug design efforts targeting MMP-13.

• [1] Repurposing bicalutamide as a potential inhibitor of MMP13 for osteoarthritis treatment. Discov Med. 2025;2:223. View Source

Ex Vivo Cartilage Degradation Protection: BI-4394 Functional Potency in Bovine Nasal Cartilage Explants

BI-4394 demonstrates functional potency in two physiologically relevant MMP-13 activity assays: it inhibits full-length MMP-13-mediated collagen degradation with an IC₅₀ of 11 nM, and protects isolated bovine nasal cartilage explants from degradation with an IC₅₀ of 31 nM when cultured with human MMP-13 [1]. These functional IC₅₀ values, while higher than the 1 nM enzymatic IC₅₀ measured in FRET assays, reflect the compound's ability to inhibit MMP-13 activity in a complex extracellular matrix environment where endogenous MMP inhibitors (TIMPs) and substrate accessibility influence apparent potency .

Evidence Dimension	Functional inhibition in collagen degradation and cartilage explant assays
Target Compound Data	IC₅₀ = 11 nM (collagen degradation assay); IC₅₀ = 31 nM (bovine nasal cartilage explant)
Comparator Or Baseline	Enzymatic FRET assay IC₅₀ = 1 nM (recombinant human MMP-13 catalytic domain)
Quantified Difference	11-fold to 31-fold shift from enzymatic to functional assay IC₅₀
Conditions	Full-length MMP-13 collagen degradation assay; isolated bovine nasal cartilage explants cultured with human MMP-13

Why This Matters

The ex vivo cartilage protection data (IC₅₀ = 31 nM) provides translational confidence that BI-4394 can achieve pharmacologically relevant concentrations in target tissue, informing dose selection for in vivo osteoarthritis efficacy studies.

• [1] Taylor SJ, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-87. PMID: 22017539. (Compound 15). View Source

Selectivity Outside MMP Family: BI-4394 Kinase and GPCR Profiling

Beyond its exceptional intra-family MMP selectivity, BI-4394 has been profiled against panels of kinases and GPCRs to establish its broader selectivity profile. At a screening concentration of 10 µM (10,000-fold above the MMP-13 IC₅₀), only 18 out of 56 kinases tested showed >50% inhibition, with the most potent off-target activities observed against AURKA (IC₅₀ ≈ 1.3 µM), MAPKAPK2 (IC₅₀ ≈ 1.1 µM), PRKAA1 (IC₅₀ ≈ 1.9 µM), and PRKACA (IC₅₀ ≈ 1.6 µM) [1]. GPCR counter-screening revealed a clean profile with no significant interactions [1]. This comprehensive selectivity characterization enables researchers to prospectively identify and control for potential off-target effects when using BI-4394 at micromolar concentrations.

Evidence Dimension	Inhibition of kinase panel and GPCR panel at 10 µM
Target Compound Data	18/56 kinases >50% inhibition at 10 µM; AURKA IC₅₀ ≈ 1.3 µM; MAPKAPK2 IC₅₀ ≈ 1.1 µM; PRKAA1 IC₅₀ ≈ 1.9 µM; PRKACA IC₅₀ ≈ 1.6 µM; clean GPCR scan
Comparator Or Baseline	Many tool compounds lack comprehensive off-target profiling data, leaving experimental interpretation ambiguous
Quantified Difference	Off-target kinase activities occur only at concentrations >1,000-fold above MMP-13 IC₅₀
Conditions	Invitrogen kinase panel (56 kinases) and GPCR panel at 10 µM compound concentration

Why This Matters

The availability of comprehensive off-target profiling data allows researchers to design experiments with appropriate concentration ranges (<1 µM) to avoid kinase-mediated off-target effects, and to include appropriate controls (e.g., AURKA or MAPKAPK2 inhibitors) when higher concentrations are required.

• [1] Chemical Probes Portal. BI-4394: Inhibitor of MMP13. Selectivity outside target family: Invitrogen Panel and GPCR scan. 2022. View Source

BI-4394: Key Research Applications

MMP-13 Target Validation for Cartilage Degradation

BI-4394 is optimally procured for target validation experiments where unambiguous attribution of a biological phenotype to MMP-13 inhibition is required. The >1,000-fold selectivity window over other MMP isoforms [1] enables concentration-response studies (1 nM to 1 µM) that are free from confounding off-target MMP inhibition, a critical requirement for high-quality chemical biology publications and target deconvolution efforts [2]. Researchers should procure BI-4394 as the preferred MMP-13 chemical probe for studies involving cartilage biology, osteoarthritis pathogenesis, and MMP-13-mediated collagen degradation pathways.

DMOAD Proof-of-Concept In Vivo

BI-4394 serves as the validated benchmark reference compound for evaluating novel MMP-13 inhibitors in comparative pharmacology studies, as demonstrated by its use as the comparator for curcumin monoglucuronide (CMG) in the ACLT rat osteoarthritis model [1] and as the reference ligand in computational docking studies against bicalutamide and diacerein [2]. Procurement of BI-4394 is recommended for research programs developing next-generation MMP-13 inhibitors or repurposing existing drugs, where standardized comparator data is essential for demonstrating differentiated efficacy and binding characteristics.

In Silico Benchmark for MMP-13 Docking

BI-4394 is appropriate for procurement in preclinical osteoarthritis research programs requiring oral dosing in rodent models. The compound's 39% oral bioavailability and micromolar plasma exposure in rats [1] support systemic oral administration in efficacy studies without the need for specialized formulations. The short half-life (~0.47 h) [1] is advantageous for acute dosing paradigms and studies requiring rapid compound washout, though researchers should account for this PK profile when designing repeated-dosing schedules. For sustained local delivery applications, BI-4394 has been successfully incorporated into enzyme-responsive hydrogels for intra-articular administration [2].

Sustained Local Release in Drug Delivery Systems

BI-4394 is well-suited for procurement in ex vivo cartilage biology studies where functional MMP-13 inhibition in a tissue-relevant context is required. The compound demonstrates an IC₅₀ of 31 nM in bovine nasal cartilage explant degradation assays [1] and 11 nM in full-length MMP-13 collagen degradation assays [2]. These functional potency values provide a rational basis for selecting working concentrations (typically 10-100 nM) in ex vivo cartilage culture experiments designed to evaluate matrix turnover, aggrecan processing, and collagen degradation mechanisms.

Application

Selection Property

Validation Focus

MMP-13 pathway-target validation studies

Isoform selectivity profile

On-target effect attribution in cartilage models

In vivo osteoarthritis model studies

Oral bioavailability profile

Disease-model endpoint monitoring

In silico docking and screening studies

Reported docking score profile

Binding-mode and scoring method validation

Sustained-release formulation research

Encapsulation compatibility

Local exposure and cartilage protection endpoints

• [1] Chemical Probes Portal. BI-4394: Inhibitor of MMP13. 2022. View Source
• [2] Taylor SJ, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-87. PMID: 22017539. View Source